Cas no 108059-86-5 (Benzoic acid, 2-(2-ethylbenzoyl)-, methyl ester)

Benzoic acid, 2-(2-ethylbenzoyl)-, methyl ester structure
108059-86-5 structure
Product Name:Benzoic acid, 2-(2-ethylbenzoyl)-, methyl ester
CAS No:108059-86-5
MF:C17H16O3
MW:268.307145118713
CID:1184976
Update Time:2024-08-05

Benzoic acid, 2-(2-ethylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(2-ethylbenzoyl)-, methyl ester
    • Inchi: 1S/C17H16O3/c1-3-12-8-4-5-9-13(12)16(18)14-10-6-7-11-15(14)17(19)20-2/h4-11H,3H2,1-2H3
    • InChI Key: XDIYWKQUAIPWCQ-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC=C1C(=O)C1=CC=CC=C1CC

Computed Properties

  • Exact Mass: 268.10998

Experimental Properties

  • Density: 1.126±0.06 g/cm3(Predicted)
  • Boiling Point: 407.1±28.0 °C(Predicted)
  • PSA: 43.37
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